n-(2,6-Dimethylphenyl)-2-hydroxybenzamide
Overview
Description
N-(2,6-Dimethylphenyl)-2-hydroxybenzamide, also known as DMHPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of hydroxybenzamides and has been synthesized using different methods.
Scientific Research Applications
Anticonvulsant Applications
N-(2,6-Dimethylphenyl)-2-hydroxybenzamide has been studied for its potential use in treating epilepsy and seizures. Afolabi and Okolie (2013) explored the anticonvulsant activities of N-(2,6-Dimethylphenyl)-substituted benzamides, highlighting their effectiveness against pentylenetetrazole-induced seizures in rats (Afolabi & Okolie, 2013). Similarly, Robertson et al. (1991) examined the synthesis and pharmacological evaluation of ameltolide, an analogue of this compound, demonstrating its significant anticonvulsant properties (Robertson et al., 1991).
Pharmacological Research
Pharmacological studies, such as those by Yogeeswari et al. (2005), have shown that various N-(2,6-Dimethylphenyl)-substituted compounds possess wide-spectrum anticonvulsant activities, with some compounds also showing no neurotoxicity or hepatotoxicity (Yogeeswari et al., 2005). Research by Rodrigues et al. (2016) has also explored N-acylhydrazone derivatives of the compound as potential histone deacetylase inhibitors for cancer treatment (Rodrigues et al., 2016).
Luminescence Sensing and Molecular Structures
Shi et al. (2015) investigated dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks, which include structures related to this compound, for their potential as fluorescence sensors (Shi et al., 2015). Gowda et al. (2008) focused on the conformational aspects of similar compounds, contributing to the understanding of their molecular structures (Gowda et al., 2008).
Other Applications
- Research on α,ω-bis(2,6-dimethylphenol)-poly(2,6-dimethyl-1,4-phenylene oxide) by Percec and Wang (1990) explored the polymerization processes involving derivatives of this compound (Percec & Wang, 1990).
- Imramovský et al. (2013) examined the antiproliferative and cytotoxic activity of substituted 2-hydroxy-N-(arylalkyl)benzamides in cancer cell lines, demonstrating their potential in cancer therapy (Imramovský et al., 2013).
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-hydroxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-10-6-5-7-11(2)14(10)16-15(18)12-8-3-4-9-13(12)17/h3-9,17H,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVSZXUCOOWVOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CC=C2O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90986905 | |
Record name | N-(2,6-Dimethylphenyl)-2-hydroxybenzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90986905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67520-11-0 | |
Record name | 2',6'-Salicyloxylidide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151061 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(2,6-Dimethylphenyl)-2-hydroxybenzene-1-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90986905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.